Cas no 2198488-70-7 (tert-butyl 3-amino-1-(propan-2-yl)-1H-pyrazole-5-carboxylate)

• Product Name: tert-butyl 3-amino-1-(propan-2-yl)-1H-pyrazole-5-carboxylate
• CAS No: 2198488-70-7
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• MDL: MFCD31418198
• CID: 5655508
• PubChem ID: 132586812
• Update Time: 2025-10-30

tert-butyl 3-amino-1-(propan-2-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-1-(propan-2-yl)-1H-pyrazole-5-carboxylate
• EN300-27731316
• 2198488-70-7
• 1H-Pyrazole-5-carboxylic acid, 3-amino-1-(1-methylethyl)-, 1,1-dimethylethyl ester

• MDL： MFCD31418198
• Inchi： 1S/C11H19N3O2/c1-7(2)14-8(6-9(12)13-14)10(15)16-11(3,4)5/h6-7H,1-5H3,(H2,12,13)
• InChI Key： OWYSAVTZVJLXKC-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(N)=NN1C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 352.7±22.0 °C(Predicted)
• pka: 2.84±0.11(Predicted)

Additional information on tert-butyl 3-amino-1-(propan-2-yl)-1H-pyrazole-5-carboxylate

Introduction to Tert-butyl 3-amino-1-(propan-2-yl)-1H-pyrazole-5-carboxylate (CAS No. 2198488-70-7)

Tert-butyl 3-amino-1-(propan-2-yl)-1H-pyrazole-5-carboxylate, a compound with the chemical formula C₁₂H₁₉N₃O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2198488-70-7, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of multiple functional groups, including an amino group, a propan-2-yl substituent, and a carboxylate moiety, makes it a versatile building block for synthesizing more complex pharmacophores.

The compound's structure is characterized by a pyrazole core, which is a heterocyclic aromatic ring system containing two nitrogen atoms. Pyrazole derivatives are widely studied in medicinal chemistry due to their broad spectrum of biological activities. The tert-butyl group at the 3-position and the propan-2-yl group at the 1-position contribute to the molecule's steric hindrance and lipophilicity, which can influence its pharmacokinetic properties. Additionally, the carboxylate group at the 5-position provides a site for further functionalization, enabling the synthesis of various derivatives with tailored properties.

In recent years, there has been growing interest in pyrazole-based compounds for their potential as therapeutic agents. For instance, studies have shown that certain pyrazole derivatives exhibit anti-inflammatory, antimicrobial, and anticancer activities. The compound Tert-butyl 3-amino-1-(propan-2-yl)-1H-pyrazole-5-carboxylate has been explored in several preclinical studies for its potential role in modulating biological pathways associated with these diseases. Its unique structural features make it an attractive candidate for further investigation.

The synthesis of Tert-butyl 3-amino-1-(propan-2-yl)-1H-pyrazole-5-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole core. Subsequent functionalization steps introduce the amino group, propan-2-yl substituent, and carboxylate moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity.

The pharmacological profile of Tert-butyl 3-amino-1-(propan-2-yl)-1H-pyrazole-5-carboxylate has been evaluated through in vitro and in vivo studies. These investigations have revealed promising activities against various disease targets. For example, preliminary data suggest that this compound may inhibit the activity of certain enzymes involved in inflammation and cancer progression. The exact mechanisms of action are still under investigation, but early findings indicate that it may interact with specific protein targets to modulate cellular signaling pathways.

The compound's potential as a drug candidate is further supported by its favorable pharmacokinetic properties. Studies have shown that Tert-butyl 3-amino-1-(propan-2-yl)-1H-pyrazole-5-carboxylate exhibits good solubility and stability under physiological conditions, which are essential characteristics for an effective therapeutic agent. Additionally, its moderate lipophilicity suggests that it may be well-absorbed following oral administration, making it a suitable candidate for oral drug delivery systems.

Future research on Tert-butyl 3-amino-1-(propan-2-yl)-1H-pyrazole-5-carboxylate will focus on optimizing its synthetic routes and exploring its interactions with biological targets at a molecular level. Advanced computational methods such as molecular docking and molecular dynamics simulations will be employed to predict binding affinities and understand binding modes. These studies will provide valuable insights into the compound's mechanism of action and guide the design of more potent derivatives.

The development of novel therapeutic agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. Tert-butyl 3-amino-1-(propan-2-yl)-1H-pyrazole-5-carboxylate represents an exciting example of how structural diversity can lead to novel bioactivities. As research continues to uncover new applications for this compound, it holds promise for contributing to advancements in medicine and improving patient outcomes.